Cas no 953214-55-6 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide
• CAS No: 953214-55-6
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5894788
• PubChem ID: 16885820
• Update Time: 2025-11-06

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-phenoxyacetamide
• F5014-0056
• AKOS024489071
• 953214-55-6
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-phenoxyacetamide
• VU0628917-1
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenoxyacetamide
• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide

• Inchi： 1S/C21H18N4O3/c1-27-21-11-10-19-23-18(13-25(19)24-21)15-6-5-7-16(12-15)22-20(26)14-28-17-8-3-2-4-9-17/h2-13H,14H2,1H3,(H,22,26)
• InChI Key： PIGFDOQEVQYYJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C(=N2)C=CC(OC)=N3)=C1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 374.13789045g/mol
• Monoisotopic Mass: 374.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide

Research Brief on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide (CAS: 953214-55-6)

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide (CAS: 953214-55-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazopyridazine core and phenoxyacetamide side chain, has demonstrated promising biological activities, particularly in the modulation of specific kinase pathways. Recent studies have explored its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders.

The synthesis and characterization of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide have been detailed in several recent publications. The compound was synthesized through a multi-step organic synthesis route, starting from commercially available precursors. Key steps included the formation of the imidazopyridazine core via cyclization reactions, followed by the introduction of the phenoxyacetamide moiety. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography confirmed the structure and purity of the compound.

In vitro studies have revealed that N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide exhibits potent inhibitory activity against certain kinases involved in cell proliferation and inflammation. For instance, it has shown nanomolar IC50 values against specific isoforms of the MAPK and JAK families, which are critical targets in oncology and autoimmune diseases. Mechanistic studies using cell-based assays and molecular docking simulations have provided insights into the compound's binding mode and selectivity profile.

Recent preclinical evaluations have further highlighted the therapeutic potential of this compound. In animal models of rheumatoid arthritis and certain cancers, N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide demonstrated significant efficacy in reducing disease progression with a favorable pharmacokinetic profile. Notably, the compound exhibited good oral bioavailability and minimal off-target effects, making it a promising candidate for further development.

Despite these encouraging findings, challenges remain in the optimization of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide for clinical use. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Current research efforts are focused on structural modifications to improve these properties while maintaining the compound's potent biological activity.

In conclusion, N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-phenoxyacetamide represents a promising lead compound in the field of kinase-targeted therapeutics. Its unique chemical structure and robust biological activity make it a valuable subject for ongoing research. Further investigations, including detailed mechanistic studies and advanced preclinical testing, will be essential to fully realize its therapeutic potential and advance it toward clinical trials.